Cas no 165800-57-7 (m-butoxybromobenzene)

• Product Name: m-butoxybromobenzene
• CAS No: 165800-57-7
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD11127631
• CID: 904888
• PubChem ID: 28369542
• Update Time: 2025-04-19

m-butoxybromobenzene Chemical and Physical Properties

Names and Identifiers

• m-butoxybromobenzene
• 1-bromo-3-butoxybenzene
• 1-Bromo-3-n-butoxybenzene
• 1-Bromo-3-butyloxybenzene
• BS-21672
• SCHEMBL4194351
• DTXSID40651333
• 165800-57-7
• AKOS000202093
• Benzene, 1-bromo-3-butoxy-

• MDL： MFCD11127631
• Inchi： 1S/C10H13BrO/c1-2-3-7-12-10-6-4-5-9(11)8-10/h4-6,8H,2-3,7H2,1H3
• InChI Key： ATFKAEIPFYHIRS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCCCC

Computed Properties

• Exact Mass: 228.01499
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23